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Compound of Interest

Compound Name: Lanthanum isopropoxide

Cat. No.: B101173 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Lanthanum Isopropoxide (CAS

No. 19446-52-7), a versatile organometallic compound with significant applications in catalysis,

materials science, and emerging biomedical fields. This document details its chemical and

physical properties, synthesis protocols, and key applications, with a focus on experimental

procedures relevant to research and development.

Core Properties and Specifications
Lanthanum isopropoxide is a moisture- and air-sensitive solid that is soluble in several

organic solvents.[1][2] Its utility stems from its function as a precursor for lanthanum-based

materials and as a catalyst in various organic transformations.[1][3]

Chemical and Physical Data
A summary of the key quantitative data for Lanthanum Isopropoxide is presented in Table 1.
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Property Value References

CAS Number 19446-52-7 [3]

Molecular Formula C₉H₂₁LaO₃ [4]

Molecular Weight 316.17 g/mol [3]

Appearance
White to off-white

powder/crystals
[5]

Melting Point 120-128 °C [2]

Boiling Point 170 °C at 0.04 mmHg [2]

Solubility

Soluble in tetrahydrofuran,

toluene, hexane, and isopropyl

alcohol.

[2]

Hydrolytic Sensitivity
Reacts rapidly with moisture,

water, and protic solvents.
[2]

Safety and Handling
Lanthanum isopropoxide is classified as a flammable solid and is corrosive, causing skin and

eye irritation.[3] It is sensitive to air and moisture and should be handled under an inert

atmosphere, for instance, in a glove box or using Schlenk techniques.[3] Store in a tightly

closed container in a dry, cool, and well-ventilated place.[6]

Synthesis and Experimental Protocols
While several methods exist for the synthesis of metal alkoxides, a patented method for

preparing lanthanum isopropoxide involves the direct reaction of lanthanum metal with

isopropyl alcohol.

Synthesis of Lanthanum Isopropoxide
Experimental Protocol:

This protocol is based on the method described in US Patent 3,757,412.[6]
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Materials:

Lanthanum metal turnings (5 grams)

Anhydrous isopropyl alcohol (300 ml)

Mercuric iodide or a mixture of mercuric chloride and mercuric acetate (catalytic amount,

e.g., 5 milligrams of mercuric chloride)

Procedure:

To a reaction vessel equipped with a reflux condenser and under an inert atmosphere

(e.g., helium or argon), add the lanthanum metal turnings, anhydrous isopropyl alcohol,

and the mercuric salt catalyst.

Heat the reaction mixture to reflux (approximately 82 °C) and maintain for 24 hours.

After the reflux period, cool the reaction mixture to room temperature.

Filter the mixture to separate the solid product.

Purify the crude product by recrystallization from hot isopropanol to yield lanthanum
isopropoxide.
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Synthesis of Lanthanum Isopropoxide
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Figure 1: Synthesis workflow for Lanthanum Isopropoxide.

Applications in Research and Development
Lanthanum isopropoxide is a valuable tool in both materials science and organic synthesis,

particularly in the development of biomedical polymers.

Catalyst for Ring-Opening Polymerization of Lactide
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Lanthanum isopropoxide is an effective initiator for the ring-opening polymerization (ROP) of

lactide to produce polylactic acid (PLA), a biodegradable polymer with extensive biomedical

applications.[7][8] The polymerization is controlled, and it is understood that three active

polymer chains can grow per lanthanum atom.[7]

Experimental Protocol for ROP of L-Lactide:

Materials:

L-lactide

Lanthanum isopropoxide

Anhydrous toluene (or other suitable solvent)

Procedure:

In a glove box, charge a dry reaction vessel with the desired amount of L-lactide and

anhydrous toluene.

In a separate vial, prepare a stock solution of lanthanum isopropoxide in anhydrous

toluene.

Add the required volume of the lanthanum isopropoxide solution to the lactide solution

to achieve the desired monomer-to-initiator ratio.

Stir the reaction mixture at the desired temperature (e.g., room temperature or elevated

temperatures) for the specified time.

Quench the polymerization by adding an excess of a protic solvent, such as methanol.

Precipitate the polymer by pouring the reaction mixture into a large volume of a non-

solvent (e.g., cold methanol or hexane).

Collect the polymer by filtration and dry under vacuum to a constant weight.
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Figure 2: Experimental workflow for the ROP of Lactide.

Precursor for Lanthanum Oxide Nanoparticles via Sol-
Gel Synthesis
Lanthanum isopropoxide can be used as a precursor in the sol-gel synthesis of lanthanum

oxide (La₂O₃) nanoparticles. These nanoparticles have applications in catalysis, ceramics, and

optics.

Experimental Protocol for La₂O₃ Nanoparticle Synthesis:

This protocol is a general representation of a sol-gel process.
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Materials:

Lanthanum isopropoxide

Anhydrous isopropanol (as solvent)

Acetic acid (as a chelating agent)

Deionized water (for hydrolysis)

Procedure:

Dissolve lanthanum isopropoxide in anhydrous isopropanol with stirring.

Add acetic acid as a chelating agent to control the hydrolysis and condensation rates.

Slowly add a mixture of deionized water and isopropanol to the solution to initiate

hydrolysis, leading to the formation of a sol.

Continue stirring to promote condensation and the formation of a gel.

Age the gel for a specified period.

Dry the gel to remove the solvent, resulting in a xerogel.

Calcinate the xerogel at a high temperature (e.g., 500-800 °C) to remove organic residues

and form crystalline La₂O₃ nanoparticles.[1][9]
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Sol-Gel Synthesis of La₂O₃ Nanoparticles
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Figure 3: Logical workflow for sol-gel synthesis of La₂O₃ nanoparticles.
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Analytical Data
Detailed analytical data such as NMR, IR, and thermal analysis spectra for lanthanum
isopropoxide are not widely available in the public domain. Researchers are advised to

perform their own analytical characterization upon synthesis or acquisition.

Note on Analytical Characterization:

NMR Spectroscopy: Due to the quadrupolar nature of the lanthanum nucleus, NMR signals

can be broad.

IR Spectroscopy: Expected to show characteristic C-H and C-O stretching and bending

vibrations of the isopropoxide ligands, as well as La-O stretching frequencies.

Thermal Analysis (TGA/DSC): Would provide information on the thermal stability and

decomposition pathway of the compound.

Conclusion
Lanthanum isopropoxide is a valuable precursor and catalyst for researchers in materials

science and polymer chemistry. Its ability to initiate the controlled polymerization of lactides

makes it particularly relevant for the synthesis of biodegradable polymers for biomedical

applications. Proper handling under inert conditions is crucial due to its reactivity with air and

moisture. While detailed public analytical data is scarce, the synthesis and application

protocols provided in this guide offer a solid foundation for its use in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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